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Compound of Interest

Compound Name: BI-1230

Cat. No.: B10787474 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document summarizes the publicly available information regarding BI-1230. As

a preclinical chemical probe intended for research purposes, a comprehensive toxicology

profile, as would be expected for a clinical drug candidate, is not available in the public domain.

The information herein is intended to guide research use and should not be interpreted as a

complete safety assessment.

Introduction
BI-1230 is a potent and highly selective inhibitor of the Hepatitis C Virus (HCV) NS3 protease.

[1] It is provided by Boehringer Ingelheim through its opnMe portal as a chemical probe for

preclinical research.[1] Its primary utility lies in studying the function of the HCV NS3 protease

and in the investigation of potential antiviral therapies. Given its status as a research tool, it has

not undergone formal regulatory toxicology studies required for human clinical trials.

Mechanism of Action
The HCV genome is translated into a single large polyprotein, which must be cleaved by viral

and host proteases to yield functional viral proteins essential for replication. The HCV NS3

protease is a viral serine protease responsible for several of these cleavages. BI-1230 acts as

a competitive inhibitor of the NS3 protease, binding to its active site and preventing the

processing of the viral polyprotein. This inhibition effectively blocks the viral replication cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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